Cas no 85118-41-8 (tridocosyl phosphite)

• Product Name: tridocosyl phosphite
• CAS No: 85118-41-8
• MF: C₆₆H₁₃₅O₃P
• MW: 1007.75008320808
• CID: 887454
• PubChem ID: 5743902
• Update Time: 2025-04-19

tridocosyl phosphite Chemical and Physical Properties

Names and Identifiers

• tridocosyl phosphite
• 85118-41-8
• SCHEMBL11355583
• DTXSID10234253
• NS00065074
• EINECS 285-696-6

• Inchi： 1S/C66H135O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-64-67-70(68-65-62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)69-66-63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-66H2,1-3H3
• InChI Key： IYUQKHLKDBLAGZ-UHFFFAOYSA-N
• SMILES： P(OCCCCCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1007.014885
• Monoisotopic Mass: 1007.014885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 70
• Rotatable Bond Count: 66
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 33.1

Experimental Properties

• Boiling Point: 734.7°C at 760 mmHg
• Flash Point: 503.9°C
• PSA: 41.28000
• LogP: 25.72880